6-Butyryl-7-chlorothieno[3,2-b]pyridine

• Molecular Formula: C11H10ClNOS
• Molecular Weight: 239.72 g/mol
• IUPAC Name: 1-(7-chlorothieno[3,2-b]pyridin-6-yl)butan-1-one
• InChI: InChI=1S/C11H10ClNOS/c1-2-3-9(14)7-6-13-8-4-5-15-11(8)10(7)12/h4-6H,2-3H2,1H3
• InChI Key: NIYKLCDOTPBTEC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CN=C2C=CSC2=C1Cl

Description

6-Butyryl-7-chlorothieno[3,2-b]pyridine is a heterocyclic compound featuring a thieno[3,2-b]pyridine core with a butyryl (C₃H₇CO-) group at position 6 and a chlorine atom at position 6.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1 highlights key structural differences and similarity scores (calculated via cheminformatics tools) for selected compounds from :

Compound Name	Substituents	Similarity Score	Key Features
6-Butyryl-7-chlorothieno[3,2-b]pyridine	6-butyryl, 7-Cl	N/A	Ketone group at position 6; moderate lipophilicity
5,7-Dichlorothieno[3,2-b]pyridine	5-Cl, 7-Cl	0.90	Higher halogen content; increased electrophilicity
Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate	6-COOEt, 7-Cl	0.71	Ester group enhances solubility in polar solvents
7-Chloro-6-nitrothieno[3,2-b]pyridine	6-NO₂, 7-Cl	0.74	Nitro group introduces strong electron-withdrawing effects

Key Observations:

• 5,7-Dichlorothieno[3,2-b]pyridine: The additional chlorine at position 5 increases molecular weight (vs. mono-chloro derivatives) and may enhance binding to hydrophobic protein pockets in drug design .
• Ethyl Carboxylate Derivative : The ester group at position 6 improves aqueous solubility compared to the butyryl group, which has a longer alkyl chain and higher lipophilicity .
• Nitro-Substituted Analog : The nitro group at position 6 could facilitate nucleophilic substitution reactions, making it a versatile intermediate for further functionalization .

Market and Production Trends

While direct market data for 6-Butyryl-7-chlorothieno[3,2-b]pyridine are unavailable, highlights the growing demand for 6-Chloro-1H-pyrrolo[3,2-b]pyridine, a related heterocycle. The global production of this pyrrolopyridine derivative is projected to reach 12.5 metric tons by 2025, driven by its use in pharmaceuticals . Thieno[3,2-b]pyridine derivatives, though less prevalent, are similarly valued for their synthetic versatility. For example, methyl 3-(6-bromo-2-chloropyridin-3-yl)acrylate () is commercially available at premium prices (e.g., $400/g), suggesting niche applications in high-value research .